3-{[3-(2-hydroxyethyl)-4-methyl-1-piperazinyl]methyl}phenol

• IUPAC Name: 3-[[3-(2-hydroxyethyl)-4-methylpiperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C14H22N2O2/c1-15-6-7-16(11-13(15)5-8-17)10-12-3-2-4-14(18)9-12/h2-4,9,13,17-18H,5-8,10-11H2,1H3
• InChI Key: WMKIRZSTNDQWKW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1CCO)CC2=CC(=CC=C2)O
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

3-{[3-(2-hydroxyethyl)-4-methyl-1-piperazinyl]methyl}phenol, also known as MPHP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPHP belongs to the class of phenolic compounds and is structurally similar to compounds like resveratrol and hydroxytyrosol. In

Mechanism of Action

The mechanism of action of 3-{[3-(2-hydroxyethyl)-4-methyl-1-piperazinyl]methyl}phenol is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to activate the Nrf2/ARE pathway, which is responsible for regulating the antioxidant response in cells. Additionally, this compound has been found to inhibit the NF-κB pathway, which is involved in inflammation. This compound may also modulate other signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which protect against oxidative stress. This compound has also been found to reduce the production of reactive oxygen species and inhibit the activity of pro-inflammatory enzymes such as cyclooxygenase and lipoxygenase. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit their growth.

Advantages and Limitations for Lab Experiments

3-{[3-(2-hydroxyethyl)-4-methyl-1-piperazinyl]methyl}phenol has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be safe for use in vitro and in vivo. This compound has also been shown to have low toxicity and does not exhibit significant side effects. However, the limitations of this compound include its poor solubility in water, which may affect its bioavailability. Additionally, more studies are needed to fully understand the mechanism of action and potential toxic effects of this compound.

Future Directions

The potential therapeutic applications of 3-{[3-(2-hydroxyethyl)-4-methyl-1-piperazinyl]methyl}phenol warrant further investigation. Future studies should focus on elucidating the mechanism of action of this compound and identifying its specific targets. Additionally, the efficacy of this compound in vivo should be further evaluated, and its potential toxic effects should be thoroughly assessed. This compound may also have applications in other areas such as food and cosmetics, and further research in these areas should be explored.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications. Its antioxidant, anti-inflammatory, and anti-cancer properties make it an attractive candidate for further research. The synthesis of this compound is relatively simple, and it has been found to be safe for use in vitro and in vivo. However, more studies are needed to fully understand the mechanism of action and potential toxic effects of this compound. Future research should focus on elucidating the specific targets of this compound and evaluating its efficacy in vivo.

Synthesis Methods

The synthesis of 3-{[3-(2-hydroxyethyl)-4-methyl-1-piperazinyl]methyl}phenol involves the reaction of 3-hydroxybenzaldehyde with 3-(2-hydroxyethyl)-4-methyl-1-piperazine in the presence of acetic acid and sodium acetate. The resulting product is then reduced using sodium borohydride to obtain this compound. The synthesis of this compound is relatively simple and can be achieved in a few steps, making it an attractive compound for further research.

Scientific Research Applications

3-{[3-(2-hydroxyethyl)-4-methyl-1-piperazinyl]methyl}phenol has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antioxidant, anti-inflammatory, and anti-cancer properties. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, this compound has been shown to protect against oxidative stress and inflammation, which are implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and diabetes.